N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17NO4/c1-11-3-5-14-12(2)18(24-16(14)7-11)19(21)20-9-13-4-6-15-17(8-13)23-10-22-15/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key: JWWYQHJRNGHFHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(O2)C(=O)NCC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide, also known as MDMA, is a synthetic psychoactive drug that has gained popularity in recent years due to its recreational use. However, MDMA has also shown potential in scientific research for its unique properties and effects on the human body.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide works by increasing the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This leads to feelings of euphoria, increased sociability, and heightened empathy. However, prolonged use or abuse of N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide can lead to depletion of these neurotransmitters, leading to negative side effects.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide has a wide range of effects on the body, including increased heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances. Long-term use of N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide can lead to damage to the brain and other organs, as well as addiction.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide has shown potential as a tool for studying the effects of neurotransmitters on the brain, as well as for studying the mechanisms of addiction and other mental health disorders. However, its recreational use and potential for abuse make it difficult to control in a laboratory setting, and its effects on the body can make it difficult to conduct long-term studies.

Future Directions

There are many potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide, including its use in psychotherapy, its effects on the brain and other organs, and its potential as a tool for studying addiction and mental health disorders. Further research is needed to fully understand the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide use and to develop safe and effective treatments for mental health disorders.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide is synthesized from safrole, a natural organic compound found in certain plants. The synthesis process involves several steps, including oxidation, isomerization, and reduction. The final product is a white crystalline powder that can be ingested orally or through other means.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide has been studied for its potential therapeutic uses in treating mental health disorders such as post-traumatic stress disorder (PTSD) and anxiety. Research has shown that N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide can increase feelings of empathy and social connection, making it a promising candidate for psychotherapy. N-(1,3-benzodioxol-5-ylmethyl)-3,6-dimethyl-1-benzofuran-2-carboxamide has also been studied for its effects on the brain and its potential as a tool for neuroscience research.